Journal Name:Industrial Chemistry & Materials
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Mine tailings remediation via sulfate-reducing bacteria and iron-reducing bacteria: heavy metals immobilization and biological sealing
Industrial Chemistry & Materials ( IF 0 ) Pub Date: 2022-08-16 , DOI: 10.1080/02757540.2022.2112182
ABSTRACTRecent years have witnessed a steep rise in the use of SRB and IRB for the remediation of heavy metal contamination. This study investigated the effects of SRB and IRB on the physical and chemical properties of copper tailings. Besides, altered microbial community structure during the remediation process and the remediation mechanism were also explored. The results showed that bioremediation using SRB and IRB increased the pH of copper tailing and permeation time, and reduced ORP and the concentration of heavy metals, resulting in a friendly environment. The biological sealing was created from insoluble precipitates secreted by microbes in blocked seepage channels. This biological sealing prevented the infiltration of rain and oxygen and prevented the leaching of heavy metals. These findings have never been reported previously. In the exudates, the bioremediation resulted in the change of the dominant microorganisms from oxidised bacteria to SRB and IRB. In the copper mine tailings, the effect of bioremediation on microbial community varied with the depths of tailings. In addition, the species of microorganisms were also significantly different at different depths of tailings, and the key SRB, including Desulfosporosinus, Desulfotomaculum and Desulfovibrio, mainly existed in the middle and low part of mine tailings.
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Effects of sublethal concentrations of cypermethrin on the gills of Lake Van Fish (Alburnus tarichi)
Industrial Chemistry & Materials ( IF 0 ) Pub Date: 2022-09-21 , DOI: 10.1080/02757540.2022.2126462
ABSTRACTCypermethrin is one of the most commonly used pesticides in the Lake Van Basin of Turkey. In this study, the effects of a sublethal dose (0.05 µg/L) of cypermethrin for 96 h on the gills of Lake Van fish (Alburnus tarichi), the only vertebrate species living in Lake Van, were investigated. Levels of heat shock protein 70 (HSP70), Na,K-ATPase, and DNA damage (8-OHdG) were determined immunohistochemically in the gills. In addition, changes in gill mucous cells and histopathological changes in gill tissues after 96 h were investigated. At the end of the cypermethrin administration, an increase was observed in the numbers of mitochondria-rich cells, HSP70-positive cells, and 8-OHdG-positive cells in the gills. A decrease in both the number and volume of mucous cells was detected. The expansion of blood vessels, aneurysms, lamellar lifting, hypertrophy, lamellar fusion, and necrosis were observed in gill tissues. It was concluded that the 96-h sublethal application of cypermethrin caused stress, deterioration of osmoregulation, DNA damage, and histopathological damage in the gills of Lake Van fish.
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Linear Alkylbenzene Sulphonate (LAS) in Nile delta lagoon and its effects on hematological and biochemical parameters in Nile Tilapia, Oreochromis niloticus
Industrial Chemistry & Materials ( IF 0 ) Pub Date: 2022-09-08 , DOI: 10.1080/02757540.2022.2119224
ABSTRACTThe primary goal of this study is to assess the effects of detergent residues; Linear alkylbenzene sulphonate (LAS) on hematological and biochemical parameters in Nile Tilapia, Oreochromis niloticus, in Burullus and Edku lagoon water. Fish from Burullus and Edku lagoons had lower hemoglobin, hematocrit, red blood cells (RBC), platelet count, and total serum proteins than Nile River fish, which served as a control site. The number of WBC count, serum aspartate transaminase (AST), alanine transaminase (ALT), total lipids, cholesterol, and triglycerides were significantly increased in Burullus and Edku lagoons compared to Nile River.
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Fractionation, bioavailability and risk evaluation of phosphorus in lagoons surface sediments, Red Sea, Saudi Arabia
Industrial Chemistry & Materials ( IF 0 ) Pub Date: 2023-06-13 , DOI: 10.1080/02757540.2023.2222020
ABSTRACTIn this study, eighteen surficial sediments were collected from two shallow lagoons of the Red Sea, King Saudi Arabia (Al-Shaibah and Al-Budhia lagoons), and analyzed for their grain size, CaCO3, and organic matter (O.M.) contents. The concentration of total phosphorus (TP), Organic-P (OP), and Inorganic-P (IP) were determined. In addition, Phosphorus bioavailability was also investigated by a sequential extraction procedure. The results of the current study showed variation in the levels of total phosphorus and the organic and inorganic form (TP, IP, OP). Al-Shaibah lagoon showed higher TP contents (274.78–389.24 and 265.91 ± 29.03 µgg-1) more than Al-Budhia lagoon (227.25–318.55 and 265.91 ± 29.03 µgg-1). The distribution of phosphorus bioavailability concentrations in the studied fractions in Al-Shaibah lagoon sediments was increased in the following order: hot H2O-P (0.10–0.25µgg−1) > NH4Cl-P (2.11–1.99%) > NaHCO3-P (0.75–1.04%) >H2O-P (0.05–0.09%). The phosphorus concentrations in the HCl-P fraction (calcium-associated phosphate/apatite) represent 32.67–59.60% of the total phosphorus in lagoon sediments.
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Assessing variation in below-ground organic matter dynamics in the Ramsar-declared Nylsvley Wetland system, South Africa
Industrial Chemistry & Materials ( IF 0 ) Pub Date: 2022-07-14 , DOI: 10.1080/02757540.2022.2100361
ABSTRACTWetlands physical and biological processes are fundamental to the distribution and structuring of organic matter in sediments. This study investigated spatial and temporal changes in organic matter sources in sediments within the Nylsvley Wetland, South Africa across two seasons, five sites and three wetland zones and identified pertinent contributors to sediment organic matter. Results showed distributions were uneven throughout the wetlands, with the seasonal zone having slightly high sediment organic matter in the cool-dry season and the permanent zone had high sediment organic matter in the hot-wet season, whereas the temporary zone had low SOM concentrations. Significant differences in nutrient concentrations were observed across wetland zones and seasons for Phosphorous, Potassium, Calcium and Magnesium, with the seasonal zone tending to be the most nutrient-rich in the cool-dry season, and with permanent zone nutrient levels rising substantially in the hot-wet season. Sediment δ13C differed significantly among wetland zones, whereas δ15N was statistically similar. Autochthonous plants were the main sources of organic matter in sediments overall across sites and zones. This study’s findings help to better understand the distribution of organic matter in wetland ecosystems and the role wetland zones play in the seasonal provisioning of allochthonous inputs.
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Carbon and nitrogen removal by Chlorella sp. and Scenedesmus sp. suspended and immobilised in non-toxic silica gel in leather processing wastewater
Industrial Chemistry & Materials ( IF 0 ) Pub Date: 2023-04-20 , DOI: 10.1080/02757540.2023.2199725
ABSTRACTMicroalgae have been effectively used as a nutrient removal method in wastewater treatment. However, the harvesting microalgae step is a major hurdle to the industry. In this study, the silica non-toxic sol–gel is used as a matrix to immobilise microalgae. Non-toxic silica gel matrix was synthesised by tetraethoxysilane (TEOS) derived alcohol free route. This study aims to evaluate the effect of microalgae immobilisation in non-toxic silica gel to remove tanneries wastewater pollutants. The experiments were conducted by applying immobilised Scenedesmus sp. and Chlorella sp. in three concentrations in leather processing wastewater during 72 h of cultivation. The morphology of immobilisation was evaluated by optical microscopy, SEM and Zeta Potential analysis. The rate removals of total nitrogen (TN), total organic carbon (TOC) and Inorganic Carbon (IC) in comparison to immobilised and suspended microalgae were evaluated by the influence of the immobilisation, type of microalgae and microalgae concentration. For both microalgae, immobilisation showed promise for removing these nutrients. The immobilised Chlorella sp. at the initial concentration of 5.84 ± 0.975 mg.L−1 (I-Ch2) had the highest removal by immobilised microalgae, with an uptake of 20.82% of AN, 18.44% of TN, 30.42% of TOC and 64.73% of IC.
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Moss biomonitoring of air pollution with potentially toxic elements in the Pelagonia Region, North Macedonia
Industrial Chemistry & Materials ( IF 0 ) Pub Date: 2023-02-14 , DOI: 10.1080/02757540.2023.2178650
ABSTRACTThis study aims to investigate air deposition and explore the distribution and contamination with potentially toxic elements (PTEs) in the Pelagonia Region, North Macedonia. For this goal, 63 moss samples were collected and analysed by inductively coupled plasma – atomic emission spectrometry to determine the content of 19 major and trace elements. It was found that the atmospheric deposition of some PTEs in the moss samples from specific parts of the study area is influenced by anthropogenic activities. Three factor associations were obtained from multivariance R-method factor analysis: Factor 1 (Al, Ba, Cr, Cu, Fe, Li, Ni, V, and Na) mixed lithogenic and anthropogenic association, Factor 2 (Ca, K, Mg, Na, Cd, and Zn) mostly as a result of complex geology and lithology of the region, and Factor 3 (Pb, Zn, and Ni) which represents an anthropogenic association of the elements mostly present in the air particles emitted from the fly ash landfill of the thermoelectric power plant near the city of Bitola. The external influence of the transport of the particles reached in Ni from the ferronickel smelter plant near the town of Kavadarci was also observed in the northeastern part of the study area.
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Sub-chronic toxicity of broflanilide on the nervous system of zebrafish (Danio rerio)
Industrial Chemistry & Materials ( IF 0 ) Pub Date: 2022-12-05 , DOI: 10.1080/02757540.2022.2153836
ABSTRACTThe new insecticide broflanilide, which possesses high insecticidal activity against agricultural pests, acts on the γ-aminobutyric acid receptor in the insect nervous system. At present, few studies assessed its effect on the nervous system of zebrafish, especially its sub-chronic toxicity on the zebrafish brain. In this study, the sub-chronic toxicity of broflanilide on the zebrafish brain was assessed. After 21 days of exposure at 36.3 μg/L, broflanilide caused oxidative damage to the zebrafish brain, increased the levels of reactive oxygen species and malondialdehyde, and inhibited the activities of superoxide dismutase, catalase, and glutathione peroxidase. Overall, these changes result in brain cell apoptosis, and inhibited growth and development. Moreover, broflanilide affects the release of acetylcholinesterase, γ-aminobutyric acid, 5-hydroxy tryptamine, and dopamine as well as the expression of related genes in the brain, leading to abnormal zebrafish behaviour. These results corroborate the sub-chronic toxicity of broflanilide on zebrafish brain, which helps the further understanding of the potential environmental risk of broflanilide.
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Assessment of pollution variability across the central part of the Büyük Menderes River (Turkey) using water physicochemical parameters and biomarker responses in the non-biting midge Chironomus riparius (Diptera: Chironomidae)
Industrial Chemistry & Materials ( IF 0 ) Pub Date: 2022-11-23 , DOI: 10.1080/02757540.2022.2147515
ABSTRACTThis study aimed to examine the pollution level in the central part of the Büyük Menderes River (in both the main tributary and Çürüksu stream) in Denizli (Turkey) using water physicochemical parameters and biomarker responses in Chironomus riparius (Diptera: Chironomidae). In physicochemical parameter evaluations, Sığma, Korucuk, and Güzelköy stations were determined to have higher mean temperature, pH, salinity, conductivity, and total dissolved solids (TDS) values and lower dissolved oxygen (dO2) and saturated oxygen (sO2) values than Bekilli, Mahmutlu, and Sarayköy stations. In biomarker response evaluations, C. riparius larvae from Sarayköy, Sığma, Korucuk, and Güzelköy stations were found to exhibit inhibited acetylcholinesterase (AChE) activities (55%−68%) and elevated 7-ethoxyresorufin O-deethylase (EROD) activities (191%−281%), glutathione S-transferase (GST) activities (138%−187%), and metallothionein (MT) contents (155%−231%) when compared with the control values. This study proves that different stations are exposed to different pollution sources, the pollution level of a station varies depending on the season, and the stations on Çürüksu stream, among which Güzelköy appears to be the most contaminated, are exposed to more pollutants than those on the main tributary of the river.
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Temporal distribution, accumulation, speciation and ecological risk of heavy metals in the sediment of an urban Lagoon catchment at Xiamen in China
Industrial Chemistry & Materials ( IF 0 ) Pub Date: 2022-09-08 , DOI: 10.1080/02757540.2022.2117310
ABSTRACTThe present study investigated the temporal distribution, accumulation, speciation and potential ecological risk of heavy metals in the sediment of an urban Yundang Lagoon catchment (YLC) at Xiamen in China. Total heavy metals concentration of Cr, Mn, Ni, Cu, Zn, As, Cd and Pb showed a significant seasonal variation in the sediment. Therefore, the average total metals concentration of Cr, Mn, Ni, Cu, Zn, As, Cd and Pb was 61.95, 529.95, 28.03, 64.95, 351.22, 10.29, 1.38 and 56.30 mg/kg for spring; 66.78, 501.22, 30.55, 67.72, 326.42, 10.91, 0.89 and 58.12 mg/kg for summer; 64.87, 472.80, 24.09, 66.26, 323.40, 5.51, 0.64 and 58.68 mg/kg for autumn; 82.36, 1589.05, 27.27, 82.64, 369.31, 11.79, 0.60 and 562.24 mg/kg for winter, respectively. Temporal metals speciation indicates a considerable seasonal variation of metal fraction concentrations. Igeo values have indicated considerable seasonal variation of pollution sources in the sediment of YLC. The temporal pollution load index indicates that winter sediment has the highest pollution load than other seasons.
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